Methyl 2-(4-chlorophenyl)-1,3-thiazolane-4-carboxylate

• IUPAC Name: methyl 2-(4-chlorophenyl)-1,3-thiazolidine-4-carboxylate
• InChI: InChI=1S/C11H12ClNO2S/c1-15-11(14)9-6-16-10(13-9)7-2-4-8(12)5-3-7/h2-5,9-10,13H,6H2,1H3
• InChI Key: CCVTYMKZPBFGAT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CSC(N1)C2=CC=C(C=C2)Cl
• Molecular Formula: C11H12ClNO2S
• DSSTOX Substance ID: DTXSID401224182
• Molecular Weight: 257.74 g/mol
• CAS No.: 86264-82-6

Description

Methyl 2-(4-chlorophenyl)-1,3-thiazolane-4-carboxylate is a useful research compound. Its molecular formula is C11H12ClNO2S and its molecular weight is 257.74 g/mol. The purity is usually 95%.
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Scientific Research Applications

Environmental Impact of Chlorophenols

Chlorophenols, including 4-chlorophenol, a part of the chemical structure of interest, have been extensively reviewed for their environmental impact, particularly in aquatic environments. They exhibit moderate to considerable toxicity to aquatic life and may have significant persistence depending on environmental conditions. Their bioaccumulation is expected to be low, but they have a notable organoleptic effect (K. Krijgsheld & A. D. Gen, 1986).

Applications in Material Science

Research into xylan derivatives, which involve chemical modifications to introduce specific functional groups, suggests potential for applications in material science, including the development of biopolymer ethers and esters. These modifications can lead to materials with tailored properties for drug delivery and other applications (K. Petzold-Welcke et al., 2014).

Synthesis of Heterocyclic Compounds

The synthetic potential of related chemical structures in generating a variety of heterocyclic compounds has been explored. These compounds serve as key intermediates in the synthesis of complex derivatives with potential applications in pharmaceuticals and materials science (M. Petrov & D. A. Androsov, 2013).

Pharmaceutical Research

Mechanism of Action

Target of Action

Methyl 2-(4-chlorophenyl)-1,3-thiazolane-4-carboxylate is a synthetic compound that has been found to have significant biological activityIt is known that similar compounds, such as pyraclostrobin, target the fungal pathogens botrytis cinerea and alternaria alternata .

Mode of Action

It is known that similar compounds, such as pyraclostrobin, inhibit mitochondrial respiration in fungi .

Biochemical Pathways

It is likely that the compound affects the energy metabolism of the target organisms by inhibiting mitochondrial respiration .

Result of Action

It is known that similar compounds, such as pyraclostrobin, have antifungal properties and are used in agriculture to protect plants from fungal pathogens .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, similar compounds, such as Pyraclostrobin, are stable in aqueous solution in the dark at pH 4, 5, and 7 (25°C and 50°C). At pH 9, a very slow degradation was observed at ambient temperature .